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Compound of Interest

Compound Name: Propyl nitroacetate

Cat. No.: B15480183

Essential Safety and Handling Guide for Propyl
Nitroacetate

Disclaimer: Information on the specific hazards and handling of Propyl nitroacetate (CAS
31333-36-5) is limited. The following guidance is based on the safety profiles of structurally
similar compounds, such as n-propyl acetate and ethyl nitroacetate, and general safety
protocols for nitro compounds. It is crucial to handle this substance with extreme caution and to
consult with a qualified safety professional before use.

Propyl nitroacetate is a chemical compound that requires careful handling in a laboratory
setting to ensure the safety of researchers and scientists. This guide provides essential
information on the necessary personal protective equipment (PPE), safe handling procedures,
and disposal plans.

Hazard Summary

The primary hazards associated with compounds similar to Propyl nitroacetate include
flammability, irritation to the eyes and skin, and potential effects on the central nervous system
upon inhalation.[1][2]
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Hazard Type

Description

Physical Hazards

Highly flammable liquid and vapor. Vapors are
heavier than air and may travel to a source of
ignition and flash back.[1][3] Forms explosive

mixtures with air at ambient temperatures.[1]

Health Hazards

Causes serious eye irritation.[1][2] May cause
mild skin irritation; repeated exposure may
cause skin dryness or cracking.[1] Inhalation of
high concentrations may cause drowsiness,

dizziness, and respiratory tract irritation.[1][2]

Environmental Hazards

Harmful to aquatic life.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling Propyl nitroacetate to minimize

exposure.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC158290100&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
http://www.cometchemical.com/MSDS/N%20Propyl%20AcetateEN.pdf
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
http://www.cometchemical.com/MSDS/N%20Propyl%20AcetateEN.pdf
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.benchchem.com/product/b15480183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

] Specifications and Best
Body Part Required PPE .
Practices

Chemical splash goggles that
create a seal around the eyes
Safety Goggles and Face are mandatory.[4] A face shield
Eyes/Face )
Shield should be worn over the
goggles to protect the entire

face from splashes.[5]

Nitrile or neoprene gloves are
recommended.[5] Always
Skin/Body Chemical-Resistant Gloves inspect gloves for tears or
and Lab Coat holes before use. A flame-
resistant lab coat should be

worn and fully buttoned.[5]

All handling of Propyl
nitroacetate should be
conducted in a certified
chemical fume hood to
minimize inhalation of vapors.
Respiratory Fume Hood or Respirator [6] If a fume hood is not
available or if there is a risk of
exceeding exposure limits, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.[3][7]

Leather or other absorbent

materials are not suitable.
Footwear Closed-Toed Shoes Chemical-resistant boots

should be worn if there is a risk

of large spills.[8]

Donning and Doffing PPE Workflow

Properly putting on and taking off PPE is critical to prevent contamination.
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Figure 1. Sequential process for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Safe Handling Protocol

e Preparation:

Ensure a certified chemical fume hood is operational.

[¢]

Have an appropriate fire extinguisher (dry chemical, CO2, or alcohol-resistant foam)

[e]

readily accessible.[7]

Locate the nearest eyewash station and safety shower before starting work.[9]

[e]

o

Assemble all necessary equipment and reagents.
e Handling:
o Wear all required PPE as specified above.

o Ground and bond containers when transferring the material to prevent static discharge.[1]
[7] Use only non-sparking tools.[1][7]

o Keep the container tightly closed when not in use.[1]
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o Avoid inhalation of vapors and contact with skin and eyes.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3][7]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[7]
o Clean the work area and any equipment used.

o Properly doff and dispose of or decontaminate PPE.

Chemical Spill Response Workflow

In the event of a spill, follow these steps immediately.
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Figure 2. Step-by-step workflow for responding to a chemical spill.
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Disposal Plan

Proper disposal of Propyl nitroacetate and any contaminated materials is crucial to prevent
environmental harm and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Propyl nitroacetate, including contaminated absorbents and
disposable PPE, in a designated, properly labeled, and sealed hazardous waste container.

[8]
o Do not mix with other waste streams unless compatibility is confirmed.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Propyl
nitroacetate,” and the associated hazards (e.g., "Flammable," "Irritant”).

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area away from ignition
sources and incompatible materials.[9]

e Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][8]

o Never pour Propyl nitroacetate down the drain.[6][8]

o Empty containers should be triple-rinsed with an appropriate solvent, with the rinsate
collected as hazardous waste. The empty, rinsed container can then be disposed of
according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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